Cas no 1400191-52-7 (DBCO-Sulfo-NHS ester)

• Product Name: DBCO-Sulfo-NHS ester
• CAS No: 1400191-52-7
• Molecular Formula: C₂₅H₂₁N₂NaO₈S
• Molecular Weight: 532.497616529465
• MDL: MFCD22572669
• CID: 3043788
• PubChem ID: 77078153

DBCO-Sulfo-NHS ester Properties

Names and Identifiers

• DBCO –Sulfo– NHS Ester
• DBCO-Sulfo-NHS ester
• DBCO-Sulfo-NHS ester (sodium)
• Dibenzocyclooctyne-sulfo-N-hydroxysuccinimidyl ester, for Copper-free Click Chemistry
• DBCO-sulfo-SE
• sodium;1-[6-(2-azatricyclo[10.4.0.04,9]hexadeca-1(16),4,6,8,12,14-hexaen-10-yn-2-yl)-6-oxohexanoyl]oxy-2,5-dioxopyrrolidine-3-sulfonate
• 2,5-dioxo-3-[(sodiooxy)sulfonyl]pyrrolidin-1-yl 6-{2-azatricyclo[10.4.0.0,hexadeca-1(16),4,6,8,12,14-hexaen-10-yn-2-yl}-6-oxohexanoate
• MFCD22572669
• HY-123687
• G85630
• 2,5-dioxo-3-[(sodiooxy)sulfonyl]pyrrolidin-1-yl 6-{2-azatricyclo[10.4.0.0,]hexadeca-1(16),4,6,8,12,14-hexaen-10-yn-2-yl}-6-oxohexanoate
• 1400191-52-7
• DA-62700
• CS-0084269
• DBCO-Sulfo-NHSester
• BP-22289
• DBCO-Sulfo-NHS ester sodium

• MDL： MFCD22572669
• InChIKey： QXKHPYSXPCJSPR-UHFFFAOYSA-M
• Inchi： 1S/C25H22N2O8S.Na/c28-22(11-5-6-12-24(30)35-27-23(29)15-21(25(27)31)36(32,33)34)26-16-19-9-2-1-7-17(19)13-14-18-8-3-4-10-20(18)26;/h1-4,7-10,21H,5-6,11-12,15-16H2,(H,32,33,34);/q;+1/p-1
• SMILES： S(C1C(N(C(C1)=O)OC(CCCCC(N1C2C=CC=CC=2C#CC2C=CC=CC=2C1)=O)=O)=O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 532.09163109 g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 8
• Monoisotopic Mass: 532.09163109 g/mol
• Heavy Atom Count: 37
• Complexity: 1080
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 150
• Molecular Weight: 532.5

Experimental Properties

• Melting Point: 240-260 °C